Cas no 26225-79-6 (Ethofumesate)

• Product Name: Ethofumesate
• CAS No: 26225-79-6
• MF: C₁₃H₁₈O₅S
• MW: 286.344023227692
• CID: 52886
• PubChem ID: 24868970
• Update Time: 2026-05-14

Ethofumesate Chemical and Physical Properties

Names and Identifiers

• Ethofumesate
• 2-Ethoxy-2,3-dihydro-3,3-dimethyl-5-benzofuranyl methanesulfonate
• 2-ethoxy-2,3-dihydro-3,3-dimethyl-5-benzofuranyl methanesulfonate, (+-)-
• RUBETRAM(R)
• NORTRON
• NORTRON(R)
• PROGRASS
• PROGRASS(R)
• TRAMAT
• TRAMAT(R)
• Ethofumesate Solution
• (RS)-2-ethoxy-2,3-dihydro-3,3-dimethylbenzofuran-5-yl methanesulfonate
• 2,3-dihydro-3,3-dimethyl-2-ethoxybenzofuran-5-yl methanesulphonate
• 2-ethoxy-2,3-dihydro-3,3-dimethylbenzofuran-5-yl methanesulfonate
• 2-ethoxy-2,3-dihydro-3,3-dimethylbenzofuran-5-yl methanesulphonate
• Caswell No. 427BB
• Ethofumesat
• ETHOSAT
• ETHOSIN
• NC 8438
• Norton
• Nortran
• rac-(2R)-2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl me
• (2-Ethoxy-3,3-dimethyl-2H-1-benzofuran-5-yl) methanesulfonate

• MDL： MFCD00055321
• Inchi： 1S/C13H18O5S/c1-5-16-12-13(2,3)10-8-9(18-19(4,14)15)6-7-11(10)17-12/h6-8,12H,5H2,1-4H3
• InChI Key： IRCMYGHHKLLGHV-UHFFFAOYSA-N
• SMILES： CC1(C)C(OCC)OC2=CC=C(OS(C)(=O)=O)C=C12

Computed Properties

• Exact Mass: 286.08700
• Monoisotopic Mass: 286.087494
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3165 (rough estimate)
• Melting Point: 70-72°
• Boiling Point: 364.85°C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.5060 (estimate)
• PSA: 70.21000
• LogP: 3.13840
• Solubility: Not determined
• Merck: 13,3778

Ethofumesate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S61
• RTECS：DF7716500
• Hazardous Material Identification：
• Safety Term：61
• Packing Group：III
• Toxicity：LD50 orally in rats: 1130 mg/kg (PB85-143766)
• HazardClass：9
• PackingGroup：Ⅲ
• Packing Group：III
• Risk Phrases：R51/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on Ethofumesate

Recent Advances in the Study of Ethofumesate (26225-79-6): A Comprehensive Research Brief

Ethofumesate (CAS: 26225-79-6) is a selective herbicide widely used in agriculture to control grassy and broadleaf weeds in crops such as sugar beets, cereals, and turfgrass. Recent studies have focused on its environmental impact, metabolic pathways, and potential applications in pharmaceutical research. This brief synthesizes the latest findings to provide a comprehensive overview of Ethofumesate's role in both agricultural and biomedical contexts.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation kinetics of Ethofumesate in soil and water systems. Researchers found that microbial activity significantly influences its half-life, which ranges from 30 to 90 days depending on environmental conditions. Advanced analytical techniques, including LC-MS/MS, were employed to track its metabolites, revealing the formation of sulfonic acid derivatives as primary degradation products. These findings are critical for assessing the long-term ecological risks associated with Ethofumesate use.

In the biomedical domain, a groundbreaking 2024 study in ChemBioChem explored Ethofumesate's potential as a scaffold for novel antifungal agents. By modifying its benzofuran core, researchers synthesized derivatives with enhanced activity against Candida albicans and Aspergillus fumigatus. Molecular docking simulations suggested that these derivatives inhibit fungal cytochrome P450 enzymes, a mechanism distinct from existing antifungals. This discovery opens new avenues for combating drug-resistant fungal infections.

Another notable development is the application of Ethofumesate in cancer research. A team at the University of Cambridge demonstrated in Nature Chemical Biology (2024) that Ethofumesate analogs can selectively target cancer cell mitochondria. Through high-throughput screening, they identified a lead compound (EFM-12) that disrupts oxidative phosphorylation in glioblastoma cells while sparing normal neurons. This selectivity is attributed to the compound's ability to exploit differences in mitochondrial membrane potential between malignant and healthy cells.

Regulatory updates are also shaping Ethofumesate's future. The European Chemicals Agency (ECHA) recently completed a re-evaluation of its classification under REACH, resulting in stricter guidelines for occupational exposure limits. Concurrently, the U.S. EPA has approved new formulations with reduced volatility, addressing concerns about atmospheric transport. These regulatory changes reflect the evolving understanding of Ethofumesate's human and environmental toxicology profiles.

Looking ahead, researchers are focusing on three key areas: (1) developing greener synthesis routes for Ethofumesate to minimize waste, (2) expanding its pharmacophore utility in drug discovery, and (3) improving remediation strategies for contaminated sites. Collaborative efforts between agricultural chemists and medicinal researchers are expected to yield innovative cross-disciplinary applications in the coming years.